Cas no 2097915-88-1 (4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride)

• Product Name: 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride
• CAS No: 2097915-88-1
• MF: C₂₅H₃₀ClN₃O₃
• MW: 455.97700548172
• CID: 6303648
• PubChem ID: 126853206
• Update Time: 2025-06-28

4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride
• [4-(4-ethylpiperazin-1-yl)-6,7-dimethoxyquinolin-3-yl]-(4-methylphenyl)methanone;hydrochloride
• F6548-2298
• 2097915-88-1
• AKOS032466805

• Inchi： 1S/C25H29N3O3.ClH/c1-5-27-10-12-28(13-11-27)24-19-14-22(30-3)23(31-4)15-21(19)26-16-20(24)25(29)18-8-6-17(2)7-9-18;/h6-9,14-16H,5,10-13H2,1-4H3;1H
• InChI Key： SDDADWRUNKQDJL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2C(C=1)=C(C(C(C1C=CC(C)=CC=1)=O)=CN=2)N1CCN(CC)CC1)OC

Computed Properties

• Exact Mass: 455.1975695g/mol
• Monoisotopic Mass: 455.1975695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų

Additional information on 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride

Comprehensive Overview of 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride (CAS No. 2097915-88-1)

4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride (CAS No. 2097915-88-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The presence of the 4-ethylpiperazine and dimethoxy moieties enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in quinoline-based compounds, particularly those with piperazine substitutions, due to their versatility in targeting various biological pathways. Researchers are actively exploring the potential of 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride in areas such as kinase inhibition, receptor modulation, and antimicrobial activity. These investigations align with the current trend of repurposing existing chemical scaffolds for novel therapeutic uses, a strategy that has gained traction in the era of personalized medicine.

The compound's CAS No. 2097915-88-1 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. Its molecular structure features a quinoline core substituted with a 4-methylbenzoyl group at the 3-position and a 4-ethylpiperazin-1-yl group at the 4-position, with additional 6,7-dimethoxy substitutions. This arrangement contributes to its distinct physicochemical properties, including its hydrochloride salt form, which improves stability and handling in laboratory settings.

One of the most frequently asked questions about 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride revolves around its mechanism of action. Preliminary studies suggest that the compound may interact with specific protein targets, influencing cellular signaling pathways. This has sparked interest in its potential applications for neurological disorders and inflammatory conditions, topics that are currently trending in medical research. Additionally, its dimethoxyquinoline backbone is reminiscent of other clinically used drugs, further fueling speculation about its therapeutic potential.

From a synthetic chemistry perspective, the preparation of CAS No. 2097915-88-1 involves multi-step organic reactions, including condensation, alkylation, and salt formation. The ethylpiperazine moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased scrutiny of the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile, with researchers using advanced computational tools to predict its behavior in biological systems.

The growing demand for small molecule therapeutics has put compounds like 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride in the spotlight. Pharmaceutical companies are particularly interested in its structure-activity relationship (SAR), as minor modifications to its structure could yield derivatives with improved efficacy and safety profiles. This aligns with current industry trends focusing on drug optimization and lead compound development.

In the context of drug discovery, the quinoline scaffold of this compound offers several advantages. Its planar aromatic system allows for π-stacking interactions with biological targets, while the basic nitrogen in the piperazine ring facilitates salt formation and enhances water solubility. These features make CAS No. 2097915-88-1 an attractive subject for medicinal chemistry studies, especially in the design of central nervous system (CNS) drugs.

As research into 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride progresses, scientists are also examining its potential in combination therapies. The current emphasis on multi-target drugs in treating complex diseases makes this compound particularly intriguing. Its ability to potentially interact with multiple biological targets while maintaining a favorable toxicity profile could position it as a valuable tool in addressing drug resistance challenges.

The analytical characterization of CAS No. 2097915-88-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for reliable research outcomes. The hydrochloride salt form is particularly amenable to these analytical techniques, providing clear spectral data that aids in compound identification and quality control.

Looking ahead, the future research directions for 4-(4-ethylpiperazin-1-yl)-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride may include detailed in vivo studies to evaluate its pharmacological effects and potential clinical applications. The compound's unique combination of lipophilic and hydrophilic properties makes it an interesting candidate for further development, particularly in areas where blood-brain barrier penetration is desired. As the scientific community continues to explore its possibilities, this compound may emerge as an important player in the next generation of therapeutic agents.